Cas no 2138138-27-7 ((2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol)

• Product Name: (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol
• CAS No: 2138138-27-7
• MF: C₁₄H₂₀ClNO
• MW: 253.767703056335
• CID: 6276189
• PubChem ID: 165474217
• Update Time: 2025-05-19

(2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol
• EN300-1129317
• 2138138-27-7

• Inchi： 1S/C14H20ClNO/c1-13(2)6-10-12(14(3,4)8-13)9(7-17)5-11(15)16-10/h5,17H,6-8H2,1-4H3
• InChI Key： YHGJJMFMYJKKMA-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C2C(CC(C)(C)CC2(C)C)=N1

Computed Properties

• Exact Mass: 253.1233420g/mol
• Monoisotopic Mass: 253.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol

Introduction to (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol (CAS No. 2138138-27-7)

(2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol, CAS No. 2138138-27-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic structures known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a chloro-substituted tetrahydroquinoline core, which is further modified by the presence of multiple methyl groups at specific positions. This particular arrangement of functional groups imparts unique chemical and pharmacological properties to the molecule. The presence of the chloro group at the 2-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Additionally, the 5,5,7,7-tetramethyl substitution pattern contributes to the stability and rigidity of the tetrahydroquinoline ring system.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential as scaffolds for drug discovery. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in critical biological pathways. The methanol moiety at the 4-position of the tetrahydroquinoline ring further enhances the compound's solubility and bioavailability, making it an attractive candidate for further development.

One of the most compelling aspects of (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol is its potential application in the development of novel therapeutic agents. Researchers have been exploring its efficacy as a kinase inhibitor and as a modulator of other enzyme systems. For instance, studies have indicated that derivatives of this compound may have inhibitory effects on tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The chlorination step is particularly critical and must be performed under controlled conditions to avoid unwanted side reactions. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired molecular architecture.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of this compound. Molecular modeling studies have helped researchers predict binding interactions with target proteins and estimate binding affinities. These insights are invaluable for designing more effective derivatives with enhanced potency and selectivity.

The pharmacokinetic profile of (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol is another area of active investigation. Studies have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further clinical development if additional pharmacological benefits can be demonstrated.

In conclusion, (2-chloro-5,5,7,7-tetramethyl-5,6,7,8-tetrahydroquinolin-4-yl)methanol represents an exciting opportunity for pharmaceutical innovation. Its unique structural features and demonstrated biological activity position it as a key intermediate in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives.